Cas no 480-37-5 (Pinostrobin)

• Product Name: Pinostrobin
• CAS No: 480-37-5
• MF: C₁₆H₁₄O₄
• MW: 270.2800
• MDL: MFCD06858342
• CID: 37664
• PubChem ID: 73201
• Update Time: 2025-09-22

Pinostrobin Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-7-methoxy-2-phenylchroman-4-one
• (S)-2,3-DIHYDRO-5-HYDROXY-7-METHOXY-2-PHENYL-4H-1-BENZOPYRAN-4-ONE
• (S)-2,3-dihydro-5-hydroxy-7-methoxy-2-phenyl-4-benzopyrone
• 5-Hydroxy-7-methoxy-2-phenyl-chroman-4-one
• 5-Hydroxy-7-methoxyflavanone
• (2S)-2,3-Dihydro-5-hydroxy-7-methoxy-2-phenyl-4H-1-benzopyran-4-one
• 2,3-Dihydro-5-hydroxy-7-methoxy-2-phenyl-4H-1-benzopyran-4-one
• 2-Phenyl-5-hydroxy-7-methoxy-2,3-dihydro-4H-1-benzopyran-4-one
• Pinocembrin-7-methylether
• PINOCEMBRIN-7-METHYLETHER(RG)
• PINOSTROBIN
• Dihydrotectochrysin
• Pinostobin
• Pistrobin
• [ "5-Hydroxy-7-methoxyflavanone" ]
• ( inverted exclamation markA)-Pinostrobin
• 5-hydroxy-7-methoxy-2-phenyl-2,3-dihydrochromen-4-one
• 4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-7-methoxy-2-phenyl-
• ORJDDOBAOGKRJV-UHFFFAOYSA-N
• BCP09997
• LMPK12140216
• VZ30381
• ST079166
• AK112321
• AX8008743
• (+/-)-Pinostrobin, >
• MEGxp0_001269
• Q27165805
• ACon1_000237
• (2R)-5-hydroxy-7-methoxy-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one
• NCGC00180751-01
• BRD-K52640952-001-01-1
• CHEBI:94054
• (2R)-5-hydroxy-7-methoxy-2-phenyl-2,3-dihydrochromen-4-one
• NS00074278
• CHEMBL210800
• (+/-)-Pinostrobin, >=99.0% (TLC)
• FT-0620476
• Chloroformic acidN-amyl ester
• MFCD00017481
• 480-37-5
• SCHEMBL1485747
• AKOS016009493
• FT-0632188
• (+/-)-Pinostrobin
• 75291-74-6
• ()-Pinostrobin
• BDBM50338968
• (2S)-5-hydroxy-7-methoxy-2-phenyl-2,3-dihydro-4H-1-benzopyran-4-one
• DTXSID50963979
• HY-N2127
• EINECS 207-548-1
• SZD9LZS694
• 5-Hydroxy-7-methoxy-2-phenyl-2,3-dihydro-4H-chromen-4-one
• CHEMBL254613
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-7-methoxy-2-phenyl-, (S)-
• SR-05000013704
• (2S)-pinostrobin
• Q27149542
• CHEBI:80491
• 4H-1-BENZOPYRAN-4-ONE, 2,3-DIHYDRO-5-HYDROXY-7-METHOXY-2-PHENYL-, (2S)-
• UNII-SZD9LZS694
• 5-Hydroxy-7-methoxy-2-phenyl-2,3-dihydro-4H-1-benzopyran-4-one
• SR-05000013704-1
• Pinostrombin
• SCHEMBL7648566
• Pinostrobin, >=99.0% (TLC)
• MS-23823
• PINOCEMBRIN 7-METHYL ETHER
• (-)-2S-PINOCEMBRIN
• pinocembrin-7-methyl ether
• CCG-262304
• (+/-)-5-hydroxy-7-methoxyflavanone
• ORJDDOBAOGKRJV-AWEZNQCLSA-N
• CS-0018678
• AKOS037515398
• NS00124152
• FLAVANONE, 5-HYDROXY-7-METHOXY-
• (-)-pinostrobin
• (2s)-5-hydroxy-7-methoxyflavanone
• NCGC00163610-01
• (2S)-5-hydroxy-7-methoxy-2-phenyl-chroman-4-one
• 7-METHYLPINOCEMBRIN
• E87161
• ConMedNP.1604
• Dataset-S1.128
• ConMedNP.1605
• Dataset-S1.332
• (-)-(2S)-Pinocembrin
• (2S)-Pinocembrin
• KEN11_8.1
• "(2S)-pinostrombin
• ETS_UY_066.1
• DB-051500
• Pinostrobin

• MDL： MFCD06858342
• Inchi： 1S/C16H14O4/c1-19-11-7-12(17)16-13(18)9-14(20-15(16)8-11)10-5-3-2-4-6-10/h2-8,14,17H,9H2,1H3
• InChI Key： ORJDDOBAOGKRJV-UHFFFAOYSA-N
• SMILES： O1C2=C([H])C(=C([H])C(=C2C(C([H])([H])C1([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.08920892 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• Molecular Weight: 270.28
• XLogP3: 3.1

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 100°C
• Boiling Point: 494.9 ℃ at 760 mmHg
• Flash Point: 188.8±22.2 °C
• PSA: 55.76000
• LogP: 3.10730
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Pinostrobin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone